![molecular formula C19H19N3O2S3 B2891788 2-(2-Oxo-2-pyrrolidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-one CAS No. 379239-15-3](/img/structure/B2891788.png)
2-(2-Oxo-2-pyrrolidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-one
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Description
2-(2-Oxo-2-pyrrolidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C19H19N3O2S3 and its molecular weight is 417.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
Thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their biological activities. These compounds have shown potential as antitumor and antibacterial agents. For instance, a novel series of carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides were synthesized and evaluated for their in vitro activity against three human tumor cell lines and for antibacterial activity, showcasing their potential in therapeutic applications (Hafez, Alsalamah, & El-Gazzar, 2017).
Antitumor and Antibacterial Properties
These derivatives have been specifically designed to target certain cancer cell lines and bacterial strains, indicating a significant interest in developing new therapeutic agents based on thieno[2,3-d]pyrimidine scaffolds. Compounds synthesized have shown higher activity against liver, colon, and lung cancer cell lines than standard drugs in some cases, demonstrating their potential as potent antitumor agents. Additionally, their antibacterial activity against Gram-positive and Gram-negative bacteria suggests a broad spectrum of application in treating infections (Hafez, Alsalamah, & El-Gazzar, 2017).
Chemical Synthesis and Characterization
The chemical synthesis of these compounds involves multiple steps, including condensation reactions and the use of various reagents to introduce specific functional groups. The structures of the newly synthesized compounds are elucidated through elemental analysis, spectral data, and, in some cases, alternative synthesis methods for verification. Such comprehensive synthesis and characterization efforts are crucial for the development of novel compounds with enhanced biological activities (Abdelriheem, Ahmad, & Abdelhamid, 2015).
Properties
IUPAC Name |
2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-3-prop-2-enyl-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2S3/c1-2-7-22-18(24)16-13(14-6-5-10-25-14)11-26-17(16)20-19(22)27-12-15(23)21-8-3-4-9-21/h2,5-6,10-11H,1,3-4,7-9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIAQMSKCJLRDTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)N3CCCC3)SC=C2C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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